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Compound of Interest

Compound Name: Piperacillin-d5

Cat. No.: B12354126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling procedures for

piperacillin-d5, a deuterated analog of the broad-spectrum antibiotic piperacillin. Given its

intended use as an internal standard in analytical and pharmacokinetic research, adherence to

strict safety protocols is paramount to ensure the well-being of laboratory personnel and the

integrity of experimental outcomes. This document synthesizes available safety data, provides

detailed experimental protocols for handling, and outlines emergency procedures.

Physicochemical and Toxicological Data
A thorough understanding of the physicochemical properties and toxicological profile of

piperacillin-d5 is fundamental to its safe handling. The following tables summarize key

quantitative data.

Table 1: Physicochemical Properties of Piperacillin-d5
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Property Value Source

Chemical Name

(2S,5R,6R)-6-((R)-2-(4-(ethyl-

d5)-2,3-dioxopiperazine-1-

carboxamido)-2-

phenylacetamido)-3,3-

dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

Cayman Chemical[1], LGC

Standards[2]

Molecular Formula C₂₃H₂₂D₅N₅O₇S
Cayman Chemical[1], LGC

Standards[2]

Molecular Weight 522.6 g/mol Cayman Chemical[1]

Appearance Solid Pfizer[3]

Solubility
Slightly soluble in DMSO,

Ethanol, and Methanol.
Cayman Chemical[1]

Storage Temperature -20°C
Cayman Chemical[1], LGC

Standards[2]

Stability ≥ 4 years at -20°C Cayman Chemical[1]

Note: Toxicological data specifically for piperacillin-d5 is not readily available. The following

data for the parent compound, piperacillin sodium, should be considered as a primary

reference for assessing the toxicological risk of piperacillin-d5.

Table 2: Acute Toxicity Data for Piperacillin Sodium
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Route of
Administration

Test Species
LD50 (Lethal Dose,
50%)

Source

Oral Rat >10 g/kg
Piramal Critical

Care[4]

Oral Mouse >10 g/kg
Piramal Critical

Care[4]

Intravenous Rat 2260 mg/kg
Piramal Critical

Care[4]

Intravenous Mouse 4900 mg/kg
Piramal Critical

Care[4]

Intraperitoneal Mouse 9770 mg/kg
Piramal Critical

Care[4]

Subcutaneous Mouse >10 g/kg
Piramal Critical

Care[4]

Hazard Identification and Control
Piperacillin, and by extension piperacillin-d5, is an active pharmaceutical ingredient that can

affect bodily functions and may cause allergic reactions in sensitive individuals.[3] The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.

Hazard Control Workflow

The following diagram illustrates the logical workflow for identifying hazards and implementing

control measures when working with piperacillin-d5.
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Hazard Identification and Control Workflow for Piperacillin-d5

Hazard Identification
- Review SDS for Piperacillin

- Assess potential for aerosolization
- Identify sensitive individuals

Risk Assessment
- Evaluate exposure routes (inhalation, dermal, ingestion)

- Determine potential severity of exposure

Engineering Controls
- Use of a certified chemical fume hood

- Ventilated balance enclosure for weighing

Administrative Controls
- Standard Operating Procedures (SOPs)

- Designated work areas
- Training on safe handling

Personal Protective Equipment (PPE)
- Safety glasses with side shields

- Nitrile gloves
- Laboratory coat

Safe Work Practices
- Handle as a potent compound

- Avoid generating dust
- Proper disposal of waste

Emergency Preparedness
- Accessible spill kit

- Eyewash and safety shower stations
- Clearly defined emergency procedures

Click to download full resolution via product page

Caption: A logical workflow for mitigating risks associated with handling piperacillin-d5.

Experimental Protocols: Safe Handling Procedures
Adherence to detailed experimental protocols is crucial for minimizing exposure and ensuring a

safe laboratory environment.
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Personal Protective Equipment (PPE)
Before handling piperacillin-d5, all personnel must be equipped with the following PPE:

Eye Protection: Safety glasses with side shields are mandatory. In situations with a higher

risk of splashing, chemical splash goggles should be worn.

Hand Protection: Wear nitrile gloves. Inspect gloves for any signs of damage before use.

Body Protection: A clean, buttoned laboratory coat must be worn.

Weighing and Solution Preparation Workflow
The following diagram outlines the standard operating procedure for accurately weighing

piperacillin-d5 and preparing a stock solution. This procedure is designed to minimize the

generation of airborne particles.
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Workflow for Weighing and Preparing Piperacillin-d5 Solution

Preparation
- Don appropriate PPE

- Prepare a designated work area in a fume hood
- Decontaminate surfaces

Weighing
- Use a calibrated analytical balance inside a ventilated enclosure

- Tare the weigh boat
- Carefully transfer the required amount of piperacillin-d5

Dissolving
- Place the weigh boat in the final glassware

- Add a small amount of solvent (e.g., DMSO) to dissolve the compound in the weigh boat
- Transfer the solution to the final glassware

Final Dilution
- Rinse the weigh boat with additional solvent and add to the final glassware

- Bring the solution to the final volume with the appropriate solvent

Labeling and Storage
- Clearly label the container with the compound name, concentration, solvent, date, and user initials

- Store at -20°C

Decontamination
- Dispose of the weigh boat and any contaminated materials in the designated chemical waste

- Clean the work area and balance

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe weighing and dissolution of piperacillin-d5.
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Storage and Stability
Storage: Piperacillin-d5 should be stored at -20°C in a tightly sealed container.[1][2]

Stability: The solid compound is stable for at least 4 years when stored at -20°C.[1] For

solutions, it is recommended to prepare them fresh. If storage of solutions is necessary, they

should be aliquoted and stored at -80°C for up to 6 months or at -20°C for up to 1 month,

protected from light.[5] Studies on piperacillin (in combination with tazobactam) have shown

that its stability in solution is dependent on the diluent, concentration, and temperature. For

example, in a polypropylene syringe at 125/15.62 mg/mL, it is stable in 0.9% NaCl or D5W

for 48 hours at room temperature.[6]

Waste Disposal
All solid waste contaminated with piperacillin-d5, including weigh boats, gloves, and paper

towels, should be placed in a designated, sealed, and clearly labeled hazardous waste

container. Liquid waste should be collected in a compatible, labeled container. Follow all local,

state, and federal regulations for the disposal of chemical waste.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Response Workflow

The following diagram details the procedural flow for responding to common laboratory

emergencies involving piperacillin-d5.
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Emergency Response Protocol for Piperacillin-d5 Incidents

Chemical Spill Personnel Exposure

Spill Occurs

Alert others in the area

Evacuate the immediate area if necessary

Don appropriate PPE (gloves, goggles, lab coat)

Contain the spill with absorbent material

Clean the area from the outside in

Dispose of all contaminated materials as hazardous waste

Report the incident to the laboratory supervisor

Exposure Occurs

Remove contaminated clothing Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention. Do not induce vomiting.

Skin Contact:
Wash affected area with soap and water for at least 15 minutes

Eye Contact:
Flush eyes with water for at least 15 minutes at an eyewash station

Seek immediate medical attention

Report the incident to the laboratory supervisor and occupational health

Click to download full resolution via product page
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Caption: Step-by-step procedures for responding to spills and personnel exposure to

piperacillin-d5.

In case of any exposure, it is crucial to seek prompt medical attention and provide the medical

personnel with the Safety Data Sheet for piperacillin. Individuals with a known hypersensitivity

to penicillins or other beta-lactam antibiotics should exercise extreme caution and may need to

avoid handling this compound.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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